N'-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide

• IUPAC Name: N'-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C13H10Cl2N2O2S/c14-10-4-3-8(6-11(10)15)17-13(19)12(18)16-7-9-2-1-5-20-9/h1-6H,7H2,(H,16,18)(H,17,19)
• InChI Key: DTLOHQLDEOAZGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H10Cl2N2O2S
• Molecular Weight: 329.2 g/mol

Description

N’-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide is a synthetic organic compound that features a dichlorophenyl group and a thiophen-2-ylmethyl group linked by an oxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide typically involves the reaction of 3,4-dichloroaniline with thiophen-2-ylmethylamine in the presence of an oxalyl chloride reagent. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the oxalyl chloride. The general reaction scheme is as follows:

Step 1: Formation of the oxalyl chloride intermediate by reacting oxalic acid with thionyl chloride.

Step 2: Reaction of the oxalyl chloride intermediate with 3,4-dichloroaniline to form the corresponding amide.

Step 3: Coupling of the amide with thiophen-2-ylmethylamine to yield N’-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N’-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups on the dichlorophenyl ring can be reduced to amines.

Substitution: Halogen atoms on the dichlorophenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using sodium borohydride (NaBH4).

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) in polar aprotic solvents.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating certain diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N’-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide would depend on its specific application. For example, if it is used as an antimicrobial agent, it might inhibit bacterial growth by interfering with cell wall synthesis or protein function. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Similar Compounds

N’-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)carbamide: Similar structure but with a carbamide group instead of an oxamide.

N’-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)urea: Similar structure but with a urea group instead of an oxamide.

Uniqueness

N’-(3,4-dichlorophenyl)-N-(thiophen-2-ylmethyl)oxamide is unique due to the presence of both dichlorophenyl and thiophen-2-ylmethyl groups, which can impart distinct chemical and biological properties compared to similar compounds. Its oxamide moiety also provides specific reactivity and binding characteristics that can be advantageous in various applications.